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Compound of Interest

Compound Name: Deschloro Dasatinib

Cat. No.: B569063 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for all laboratory personnel handling Deschloro Dasatinib. Adherence to these

procedures is mandatory to ensure personal safety and minimize environmental impact.

Researchers and drug development professionals working with Deschloro Dasatinib, a potent

kinase inhibitor, must adhere to stringent safety protocols due to its potential health hazards.

While a specific Safety Data Sheet (SDS) for Deschloro Dasatinib is not readily available, its

close structural similarity to Dasatinib necessitates treating it with the same high level of

caution. The safety recommendations outlined below are based on the known hazards of

Dasatinib and available data for related impurities.

Hazard Profile and Safety Precautions
Deschloro Dasatinib is presumed to be a potent and hazardous compound. Based on the

hazard profile of Dasatinib, personnel should assume Deschloro Dasatinib is toxic if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Furthermore, due to its relationship with Dasatinib, it should be handled as a substance

suspected of causing cancer and having the potential to damage fertility or the unborn child.[1]

[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate exposure risks. The following table outlines

the minimum required PPE for handling Deschloro Dasatinib.
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Operation
Required Personal Protective Equipment
(PPE)

Receiving and Storage - Nitrile gloves

Weighing and Aliquoting (Solid)

- Double nitrile gloves- Disposable gown with

closed cuffs- Chemical splash goggles and face

shield- NIOSH-approved respirator (e.g., N95 or

higher)

Solution Preparation and Handling
- Double nitrile gloves- Disposable gown with

closed cuffs- Chemical splash goggles

Waste Disposal
- Double nitrile gloves- Disposable gown with

closed cuffs- Chemical splash goggles

Standard Operating Procedures for Safe Handling
The following step-by-step protocols must be followed to ensure the safe handling of

Deschloro Dasatinib from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If compromised, do not open and follow emergency spill procedures.

Labeling: Ensure the container is clearly labeled with the compound name, date received,

and associated hazards.

Storage: Store the compound in a designated, locked, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4] The storage temperature should

be as recommended by the supplier, often in a freezer.[4]

Weighing and Solution Preparation
Note: All handling of solid Deschloro Dasatinib must be conducted in a certified chemical

fume hood or a containment device like a glove box.
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Preparation: Before starting, ensure the work area is clean and decontaminated. Gather all

necessary equipment and reagents.

Donning PPE: Put on all required PPE as specified in the table above.

Weighing: Carefully weigh the desired amount of the solid compound. Use a dedicated

spatula and weighing paper. Avoid generating dust.

Dissolving: Add the solvent to the solid in a closed container. Gently swirl to dissolve. Do not

use sonication if it may generate aerosols.

Cleaning: After use, decontaminate all surfaces and equipment with an appropriate solvent

(e.g., 70% ethanol) followed by a cleaning agent. Dispose of all contaminated materials as

hazardous waste.

Disposal Plan
All waste generated from handling Deschloro Dasatinib is considered hazardous and must be

disposed of according to institutional and local regulations.

Solid Waste: All contaminated solid waste, including gloves, gowns, weighing paper, and

pipette tips, must be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed hazardous waste container. Do not pour any waste down the drain.

Container Disposal: Empty containers must be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container should then be disposed of as

hazardous waste.

Experimental Workflow for Handling Deschloro
Dasatinib
The following diagram illustrates the standard workflow for the safe handling of Deschloro
Dasatinib.
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Caption: Workflow for Safe Handling of Deschloro Dasatinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b569063?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://cdn.caymanchem.com/cdn/msds/22368m.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB82669430.htm
https://www.fishersci.com/store/msds?partNumber=AC462320010&productDescription=DASATINIB+MONOHYDRATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b569063#personal-protective-equipment-for-handling-deschloro-dasatinib
https://www.benchchem.com/product/b569063#personal-protective-equipment-for-handling-deschloro-dasatinib
https://www.benchchem.com/product/b569063#personal-protective-equipment-for-handling-deschloro-dasatinib
https://www.benchchem.com/product/b569063#personal-protective-equipment-for-handling-deschloro-dasatinib
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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